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imidazole

Cat. No. B115652

Audience: Researchers, scientists, and drug development professionals.

Introduction

1-Methyl-5-(tributylstannyl)-1H-imidazole is an organotin compound featuring a methylated
imidazole ring linked to a tributyltin moiety. This unique structure imparts properties that make it
a valuable reagent in organic synthesis and a building block for more complex molecules. Its
applications are noted in the preparation of pharmaceutical candidates and as a ligand for
transition metal catalysts.[1] The presence of the tributylstannyl group generally enhances the
solubility of the molecule in organic solvents, a critical consideration for its use in various
reaction media.[1]

This technical guide provides a comprehensive overview of the available data on the solubility
of 1-Methyl-5-(tributylstannyl)-1H-imidazole in organic solvents, detailed experimental
protocols for solubility determination and a plausible synthetic route, and key physicochemical
properties.

Physicochemical Properties

1-Methyl-5-(tributylstannyl)-1H-imidazole is typically supplied as a liquid. A summary of its
key physical and chemical properties is presented below.
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Property Value Reference
Molecular Formula C16H32N2Sn [2]
Molecular Weight 371.15 g/mol [2]
Appearance Liquid

Boiling Point 160-164 °C at 2 mmHg

Density 1.220 g/mL at 25 °C

Refractive Index n20/D 1.510

Water Solubility Sparingly soluble [1103114]

Solubility in Organic Solvents

A thorough review of scientific literature and chemical databases reveals a lack of specific
quantitative data on the solubility of 1-Methyl-5-(tributylstannyl)-1H-imidazole in common
organic solvents. While the tributylstannyl group is known to confer solubility in non-polar and
weakly polar organic solvents, precise measurements in solvents such as tetrahydrofuran
(THF), dichloromethane (DCM), hexane, or toluene are not publicly available.

The table below summarizes the current state of knowledge. Researchers are advised to
determine solubility experimentally for their specific application and conditions.
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Solvent

Quantitative Solubility (

g/100 mL at specified
temp.)

Qualitative Assessment

Tetrahydrofuran (THF)

Data not available

Expected to be soluble

Dichloromethane (DCM)

Data not available

Expected to be soluble

Hexane Data not available Expected to be soluble
Toluene Data not available Expected to be soluble
Ethanol Data not available Expected to be soluble
Acetone Data not available Expected to be soluble

Dimethyl Sulfoxide (DMSO)

Data not available

Expected to be soluble

Water

Data not available

Sparingly soluble[1][3][4]

Experimental Protocols
General Protocol for Determining Solubility

The following is a general experimental protocol for determining the solubility of a liquid

compound like 1-Methyl-5-(tributylstannyl)-1H-imidazole in an organic solvent. This method

is based on the principle of creating a saturated solution and then quantifying the dissolved

solute.

Materials:

Analytical balance

Vials with screw caps

1-Methyl-5-(tributylstannyl)-1H-imidazole

Selected organic solvent (e.g., THF, DCM, hexane)

Constant temperature bath or shaker
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o Syringe filters (0.2 um, PTFE or other solvent-compatible material)

e Gas chromatograph with a flame ionization detector (GC-FID) or a suitable quantitative
analytical instrument

¢ Volumetric flasks and pipettes
Procedure:

o Preparation of Solvent: Ensure the selected organic solvent is of high purity and anhydrous if
necessary, as water content can affect solubility.

o Sample Preparation: Add an excess amount of 1-Methyl-5-(tributylstannyl)-1H-imidazole
to a pre-weighed vial. Record the exact mass of the compound added.

» Dissolution: Add a known volume of the selected organic solvent to the vial.

» Equilibration: Tightly cap the vial and place it in a constant temperature bath or shaker set to
the desired temperature (e.g., 25 °C). Allow the mixture to equilibrate for a sufficient period
(e.g., 24-48 hours) to ensure saturation. Gentle agitation can facilitate this process.

o Phase Separation: After equilibration, allow the vial to stand undisturbed at the constant
temperature to let any undissolved material settle.

o Sample Collection: Carefully withdraw a known volume of the supernatant (the clear,
saturated solution) using a syringe.

« Filtration: Immediately pass the collected supernatant through a syringe filter to remove any
suspended microparticles.

o Quantification: Accurately dilute the filtered, saturated solution with the same solvent to a
concentration suitable for the analytical method (e.g., GC-FID). Prepare a series of
calibration standards of 1-Methyl-5-(tributylstannyl)-1H-imidazole in the same solvent.
Analyze the standards and the diluted sample.

e Calculation: From the calibration curve, determine the concentration of the compound in the
diluted sample. Back-calculate the concentration in the original saturated solution to
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determine the solubility.

Plausible Synthetic Workflow

A plausible synthetic route for 1-Methyl-5-(tributylstannyl)-1H-imidazole involves the
stannylation of 1-methylimidazole. This can be achieved via lithiation of 1-methylimidazole
followed by quenching with a tributyltin halide.

Materials:

1-Methylimidazole

e n-Butyllithium (n-BuLi) in hexanes

o Tributyltin chloride (BusSnCl)

e Anhydrous tetrahydrofuran (THF)

e Anhydrous diethyl ether

e Saturated aqueous ammonium chloride (NH4Cl) solution

e Anhydrous magnesium sulfate (MgSOa)

o Standard glassware for anhydrous reactions (Schlenk line, nitrogen/argon atmosphere)
Procedure:

e Reaction Setup: Under an inert atmosphere (nitrogen or argon), dissolve 1-methylimidazole
in anhydrous THF in a flame-dried flask.

« Lithiation: Cool the solution to a low temperature (e.g., -78 °C) using a dry ice/acetone bath.
Slowly add a solution of n-butyllithium in hexanes dropwise. Stir the mixture at this
temperature for a specified time to ensure complete deprotonation at the C2 position.

o Stannylation: To the resulting solution of 2-lithio-1-methylimidazole, add tributyltin chloride
dropwise at -78 °C.
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e Warming: Allow the reaction mixture to slowly warm to room temperature and stir for several
hours or overnight.

e Quenching: Cool the reaction mixture in an ice bath and carefully quench with a saturated
agueous solution of ammonium chloride.

o Extraction: Transfer the mixture to a separatory funnel and extract with diethyl ether.

e Washing and Drying: Wash the combined organic layers with brine, and then dry over
anhydrous magnesium sulfate.

 Purification: Filter off the drying agent and concentrate the solvent under reduced pressure.
The crude product can be purified by vacuum distillation to yield 1-Methyl-5-
(tributylstannyl)-1H-imidazole.

Visualizations

The following diagrams illustrate the general workflows described in the experimental protocols.
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Caption: General workflow for solubility determination.
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Caption: Plausible synthetic workflow.

Conclusion
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1-Methyl-5-(tributylstannyl)-1H-imidazole is a valuable synthetic intermediate with physical
properties that suggest good solubility in a range of organic solvents. However, a notable gap
exists in the scientific literature regarding quantitative solubility data. The experimental
protocols and workflows provided in this guide offer a framework for researchers to determine
these parameters in-house, facilitating the effective use of this compound in synthesis and drug
development. Further studies are warranted to systematically quantify its solubility in common
organic solvents to broaden its applicability and streamline its use in chemical processes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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